Cas no 1343191-37-6 (2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide)

• Product Name: 2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide
• CAS No: 1343191-37-6
• MF: C₇H₁₁ClN₄O
• MW: 202.641439676285
• CID: 5600747
• PubChem ID: 64039607
• Update Time: 2023-11-24

2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-ethyl-
• 1343191-37-6
• EN300-1107274
• 2-(3-AMINO-4-CHLORO-1H-PYRAZOL-1-YL)BUTANAMIDE
• AKOS013356223
• 2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide

• Inchi： 1S/C7H11ClN4O/c1-2-5(7(10)13)12-3-4(8)6(9)11-12/h3,5H,2H2,1H3,(H2,9,11)(H2,10,13)
• InChI Key： CMUBNHDHOWHNND-UHFFFAOYSA-N
• SMILES： C(N1N=C(N)C(Cl)=C1)(CC)C(=O)N

Computed Properties

• Exact Mass: 202.0621387g/mol
• Monoisotopic Mass: 202.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 418.4±35.0 °C(Predicted)
• pka: 15.43±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides